Cas no 930272-60-9 ((5-Methylpyrimidin-2-yl)methanamine)

• Product Name: (5-Methylpyrimidin-2-yl)methanamine
• CAS No: 930272-60-9
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD10697089
• CID: 1026990
• PubChem ID: 16062566
• Update Time: 2025-05-20

(5-Methylpyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Methylpyrimidin-2-yl)methanamine
• (5-Methylpyrimidin-2-yl)methamine
• 1-(5-METHYLPYRIMIDIN-2-YL)METHANAMINE
• 5-Methyl-2-pyrimidinemethanamine
• 5-methylpyrimidine-2-methylamine
• C-(5-Methyl-pyrimidin-2-yl)-methylamine
• A859890
• AS-34351
• SCHEMBL3268472
• EN300-255514
• AM804561
• 2-Aminomethyl-5-methylpyrimidine
• MFCD10697089
• PB22419
• DTXSID00581627
• 930272-60-9
• AKOS012621325
• CS-0054680
• DB-353493

• MDL： MFCD10697089
• Inchi： 1S/C6H9N3/c1-5-3-8-6(2-7)9-4-5/h3-4H,2,7H2,1H3
• InChI Key： SGSZFTVNOSOSQE-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=NC=1CN

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 199.2±23.0 °C at 760 mmHg
• Flash Point: 96.0±9.8 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

(5-Methylpyrimidin-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Methylpyrimidin-2-yl)methanamine

Recent Advances in the Study of (5-Methylpyrimidin-2-yl)methanamine (CAS: 930272-60-9) in Chemical Biology and Pharmaceutical Research

The compound (5-Methylpyrimidin-2-yl)methanamine (CAS: 930272-60-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of (5-Methylpyrimidin-2-yl)methanamine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the ability to modulate their activity with high specificity is a major focus of current research. The compound's unique chemical structure allows for the development of derivatives with enhanced binding affinity and selectivity, as demonstrated in several preclinical studies.

One of the most promising applications of (5-Methylpyrimidin-2-yl)methanamine is in the development of small-molecule inhibitors targeting the JAK-STAT signaling pathway. Dysregulation of this pathway is implicated in a range of autoimmune disorders and hematologic malignancies. Recent work published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against JAK2, a key kinase in this pathway, with IC50 values in the low nanomolar range.

In addition to its role in kinase inhibition, (5-Methylpyrimidin-2-yl)methanamine has been explored as a building block for the synthesis of novel antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound demonstrated significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of (5-Methylpyrimidin-2-yl)methanamine has also been a subject of recent optimization efforts. A team at MIT developed a novel catalytic asymmetric synthesis route that significantly improves the yield and enantiomeric purity of the compound, as detailed in their publication in Angewandte Chemie. This advancement is particularly important for pharmaceutical applications where stereochemical purity is crucial for drug efficacy and safety.

Looking forward, the versatility of (5-Methylpyrimidin-2-yl)methanamine suggests it will continue to be a valuable scaffold in medicinal chemistry. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules for targeted protein degradation and its use in the development of covalent inhibitors. These emerging applications highlight the compound's potential to contribute to next-generation therapeutic strategies.